Cas no 1806640-76-5 (Methyl 2-(chloromethyl)-4-(3-oxopropyl)benzoate)

• Product Name: Methyl 2-(chloromethyl)-4-(3-oxopropyl)benzoate
• CAS No: 1806640-76-5
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 4950400
• Update Time: 2025-10-28

Methyl 2-(chloromethyl)-4-(3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-4-(3-oxopropyl)benzoate

• Inchi： 1S/C12H13ClO3/c1-16-12(15)11-5-4-9(3-2-6-14)7-10(11)8-13/h4-7H,2-3,8H2,1H3
• InChI Key： AWELELAPHCOPRQ-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=O)OC)C=CC(=C1)CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 242
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-(chloromethyl)-4-(3-oxopropyl)benzoate

Methyl 2-(chloromethyl)-4-(3-oxopropyl)benzoate (CAS No. 1806640-76-5): A Comprehensive Overview

Methyl 2-(chloromethyl)-4-(3-oxopropyl)benzoate, identified by its CAS number 1806640-76-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, exhibits potential applications in various scientific domains, particularly in the development of novel therapeutic agents and synthetic intermediates. The detailed exploration of its chemical properties, synthesis methods, and emerging applications provides a valuable insight into its significance in modern chemistry.

The molecular structure of Methyl 2-(chloromethyl)-4-(3-oxopropyl)benzoate consists of a benzoate core substituted with a chloromethyl group at the 2-position and a 3-oxopropyl group at the 4-position. This bifunctional arrangement imparts distinct reactivity, making it a versatile building block in organic synthesis. The presence of both electron-withdrawing and electron-donating groups enhances its utility in constructing complex molecular architectures, which is particularly relevant in drug discovery and material science.

In recent years, the compound has been studied for its role in the synthesis of bioactive molecules. Specifically, researchers have explored its potential as a precursor in the development of inhibitors targeting various biological pathways. For instance, modifications of the benzoate scaffold have been investigated for their antimicrobial and anti-inflammatory properties. The chloromethyl group, in particular, offers a reactive site for further functionalization, enabling the creation of derivatives with enhanced pharmacological activity.

One of the most intriguing aspects of Methyl 2-(chloromethyl)-4-(3-oxopropyl)benzoate is its application in polymer chemistry. The compound's ability to undergo polymerization reactions makes it a valuable candidate for developing novel polymeric materials with tailored properties. These materials could find applications in coatings, adhesives, and even advanced biomedical devices. The incorporation of the 3-oxopropyl group further enhances its compatibility with other monomers, facilitating the creation of polymers with improved mechanical and thermal stability.

The synthesis of Methyl 2-(chloromethyl)-4-(3-oxopropyl)benzoate involves multi-step organic reactions that highlight the compound's synthetic versatility. Typically, the process begins with the bromination or chlorination of benzoic acid derivatives followed by nucleophilic substitution reactions to introduce the desired side chains. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve higher yields and purity levels. These synthetic methodologies underscore the compound's importance as a key intermediate in industrial and academic research settings.

Recent studies have also delved into the spectroscopic and analytical characterization of Methyl 2-(chloromethyl)-4-(3-oxopropyl)benzoate. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR) have been utilized to elucidate its molecular structure and confirm its identity. These analytical methods are crucial for ensuring the compound's purity and consistency, which are essential for downstream applications in pharmaceuticals and materials science.

The pharmacological potential of Methyl 2-(chloromethyl)-4-(3-oxopropyl)benzoate has prompted investigations into its biological activity. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on enzymes involved in inflammatory responses. This finding aligns with ongoing research efforts to develop targeted therapies for chronic inflammatory diseases. Additionally, the compound's structural motif is reminiscent of known bioactive molecules, suggesting that it could serve as a scaffold for designing new drugs with improved efficacy and reduced side effects.

In conclusion, Methyl 2-(chloromethyl)-4-(3-oxopropyl)benzoate (CAS No. 1806640-76-5) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features make it a valuable tool in organic synthesis, polymer chemistry, and drug development. As research continues to uncover new methodologies for functionalizing this molecule, its significance is expected to grow further. The ongoing exploration of its properties and potential applications underscores its importance as a cornerstone in modern chemical research.